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Compound of Interest

Compound Name: trisodium nitride

Cat. No.: B576712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Sodium nitride (Na₃N) is an extremely unstable and highly reactive inorganic

compound.[1][2] These application notes are intended to provide guidance for handling Na₃N in

a controlled laboratory setting by trained professionals. A thorough risk assessment must be

conducted before any work with this substance commences.

Hazard Identification and Risk Assessment
Sodium nitride is a hazardous substance due to its inherent instability and high reactivity. It is

not a commonly encountered material outside of specialized research settings.[1]

Extreme Instability: Na₃N is thermodynamically unstable and can decompose readily and

potentially explosively into its constituent elements, sodium (Na) and nitrogen (N₂).[2] This

decomposition can be initiated by heat.

High Reactivity with Water and Moisture: Sodium nitride reacts vigorously with water,

including ambient moisture in the air, to produce sodium hydroxide (NaOH) and ammonia

(NH₃) gas.[1][3][4] The reaction is exothermic, and the ammonia gas produced is toxic and

has a pungent odor.[1]

Air Sensitivity: Na₃N is highly sensitive to air and can combust rapidly upon exposure.[2]

Reducing Agent: It acts as a strong reducing agent.[1]
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Engineering Controls
Due to its high reactivity with air and moisture, stringent engineering controls are mandatory.

Inert Atmosphere: All handling of sodium nitride must be performed under an inert

atmosphere, such as in a glovebox filled with high-purity argon.[2] The glovebox atmosphere

should be continuously monitored for oxygen and moisture content.

Ventilation: Work should be conducted in a well-ventilated laboratory. A fume hood is

necessary for any procedures that might involve the accidental release of ammonia gas.[4]

Personal Protective Equipment (PPE)
Standard laboratory PPE must be worn at all times, with additional protective gear as required

by the specific procedure and risk assessment.

Eye Protection: Chemical safety goggles and a face shield are required.

Hand Protection: Chemically resistant gloves (e.g., nitrile) suitable for handling reactive

materials should be worn. Consult the glove manufacturer's specifications for compatibility.

Body Protection: A flame-retardant laboratory coat is essential. An apron or chemical-

resistant suit may be necessary for larger quantities.

Respiratory Protection: While engineering controls are the primary means of protection, a

self-contained breathing apparatus (SCBA) should be available for emergency situations

involving spills or significant releases.

Storage and Handling Protocols
4.1 Storage

Store sodium nitride in a cool, dry, and well-ventilated area, away from sources of heat or

ignition.

It must be kept in a tightly sealed, airtight container, preferably under an inert atmosphere.[4]

The use of desiccants within the secondary containment is recommended.[4]
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Store separately from water, acids, and oxidizing agents.

4.2 Handling

Inert Atmosphere Handling:

Transfer the sealed container of Na₃N into a glovebox with a purified argon atmosphere.

Allow the container to equilibrate to the glovebox temperature before opening to prevent

condensation.

Use only tools and equipment that are clean, dry, and compatible with reactive materials.

Weigh and dispense the required amount of Na₃N within the glovebox.

Securely seal the primary container before removing it from the glovebox.

Reaction Quenching and Disposal:

All excess Na₃N and contaminated materials must be quenched and disposed of safely.

A recommended method for quenching is the slow and controlled addition of a less

reactive alcohol (e.g., isopropanol or tert-butanol) under an inert atmosphere and with

cooling.

This should be followed by the very slow addition of water to hydrolyze any remaining

nitride.

The resulting solution should be neutralized and disposed of in accordance with local

hazardous waste regulations.

Never dispose of unreacted sodium nitride directly.

Emergency Procedures
Spills:

In case of a spill within a glovebox, collect the material using appropriate tools and quench

it as described in the disposal protocol.
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For a spill outside of a controlled atmosphere, evacuate the area immediately. The

material will react with ambient moisture and air, potentially igniting and releasing

ammonia gas. A trained emergency response team equipped with SCBA should manage

the cleanup.

Fire:

Do not use water or carbon dioxide extinguishers, as Na₃N reacts with them.

Use a Class D fire extinguisher (for combustible metals) or dry sand to smother the fire.

Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.

Skin Contact: Brush off any solid material. Rinse the affected area with copious amounts

of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Data Presentation
Due to the extreme instability of sodium nitride, standardized quantitative safety data such as

NFPA 704 ratings, OSHA Permissible Exposure Limits (PELs), or NIOSH Recommended

Exposure Limits (RELs) are not readily available. Its hazardous nature is primarily described

through its reactivity.

Table 1: Summary of Sodium Nitride Hazards
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Hazard Category Description

Physical State Reddish-brown or dark blue solid.[2]

Stability
Extremely unstable; decomposes into sodium

and nitrogen, which can be explosive.[2]

Reactivity with Water

Reacts vigorously with water/moisture to

produce flammable ammonia gas and corrosive

sodium hydroxide.[1][3][4]

Reactivity with Air
Highly air-sensitive; can combust rapidly upon

exposure.[2]

Thermal Hazard Decomposes upon heating.[2]

Health Hazards

The primary health hazards stem from its

reactivity. Inhalation of its decomposition

product, ammonia, is toxic. Contact with the

material and its reaction products (sodium

hydroxide) can cause severe skin and eye

burns.

Experimental Protocols
The synthesis of sodium nitride is a specialized process and is provided here for informational

purposes to underscore the necessary precautions.

Protocol: Synthesis of Sodium Nitride (Vajenine Method - Simplified for Hazard Awareness)[2]

Objective: To synthesize sodium nitride from its elements in a controlled environment. This

protocol highlights the necessary safety measures.

Materials: Elemental sodium, plasma-activated nitrogen, Na-K alloy, argon gas (UHP).

Equipment: Glovebox with a purified argon atmosphere, vacuum chamber, plasma

generator, centrifuge (air-sensitive compatible).

Procedure:
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All manipulations are to be carried out in a high-purity argon environment.[2]

Elemental sodium is reacted with plasma-activated nitrogen on a metal surface within a

vacuum chamber.

The resulting solid may be facilitated by the introduction of a liquid Na-K alloy.

Excess liquid alloy is removed, and the solid is washed with fresh alloy.

The solid sodium nitride product is separated from the liquid using a centrifuge.

The final product must be stored under an inert atmosphere at all times.
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Figure 1: Safe Handling Workflow for Na3N
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Caption: Figure 1: Safe Handling Workflow for Na3N

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b576712?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Na3N Hazardous Decomposition Pathway
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Caption: Figure 2: Na3N Hazardous Decomposition Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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